3-(4-Bromophenyl)-5-(2-methoxyanilino)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H13BrN2O3S
• Molecular Weight: 393.3 g/mol
• IUPAC Name: 3-(4-bromophenyl)-5-(2-methoxyanilino)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H13BrN2O3S/c1-22-13-5-3-2-4-12(13)18-14-15(20)19(16(21)23-14)11-8-6-10(17)7-9-11/h2-9,14,18H,1H3
• InChI Key: YJWGQLZFHOYHMK-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Br

Description

3-(4-Bromophenyl)-5-(2-methoxyanilino)-1,3-thiazolidine-2,4-dione is a synthetic compound that belongs to the class of thiazolidinediones. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-5-(2-methoxyanilino)-1,3-thiazolidine-2,4-dione involves the inhibition of various signaling pathways that are involved in cancer, diabetes, and inflammation. It has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include the inhibition of cancer cell growth, improvement of insulin sensitivity, reduction of blood glucose levels, reduction of inflammation, and reduction of oxidative stress. These effects are mediated through the inhibition of various signaling pathways that are involved in these processes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Bromophenyl)-5-(2-methoxyanilino)-1,3-thiazolidine-2,4-dione in lab experiments include its high potency and specificity for inhibiting various signaling pathways. It also has a well-defined mechanism of action, which makes it a useful tool for studying the role of these pathways in disease. However, the limitations of using this compound include its potential toxicity and off-target effects, which may limit its therapeutic applications.

Future Directions

There are several future directions for the research on 3-(4-Bromophenyl)-5-(2-methoxyanilino)-1,3-thiazolidine-2,4-dione. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. Another direction is to optimize its synthesis method for higher yield and purity. Additionally, future research could focus on identifying its potential off-target effects and developing more specific inhibitors of the signaling pathways that it targets.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of various signaling pathways that are involved in cancer, diabetes, and inflammation. While it has several advantages for lab experiments, its potential toxicity and off-target effects may limit its therapeutic applications. Future research could focus on further investigating its therapeutic potential and developing more specific inhibitors of the signaling pathways that it targets.

Synthesis Methods

The synthesis of 3-(4-Bromophenyl)-5-(2-methoxyanilino)-1,3-thiazolidine-2,4-dione involves the reaction of 4-bromobenzaldehyde with 2-methoxyaniline to form 4-bromo-2-methoxybenzaldehyde, which is then reacted with thiosemicarbazide to form this compound. This method has been optimized for high yield and purity.

Scientific Research Applications

3-(4-Bromophenyl)-5-(2-methoxyanilino)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
In diabetes research, this compound has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of type 2 diabetes. It has also been shown to reduce inflammation and oxidative stress, which are associated with the development of diabetes.
In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation.